2,4-dichloro-N-[2-(4-methylpiperazin-1-yl)phenyl]benzamide

• IUPAC Name: 2,4-dichloro-N-[2-(4-methylpiperazin-1-yl)phenyl]benzamide
• InChI: InChI=1S/C18H19Cl2N3O/c1-22-8-10-23(11-9-22)17-5-3-2-4-16(17)21-18(24)14-7-6-13(19)12-15(14)20/h2-7,12H,8-11H2,1H3,(H,21,24)
• InChI Key: OUPSHHMGNLAVPC-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=CC=CC=C2NC(=O)C3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C18H19Cl2N3O
• Molecular Weight: 364.3 g/mol

Description

2,4-Dichloro-N-[2-(4-methylpiperazin-1-yl)phenyl]benzamide, also known as 2,4-DCPB, is a synthetic organic compound used in numerous scientific and medical applications. It is a member of the benzamide family and is composed of two chlorine atoms, two nitrogen atoms, and four carbon atoms. It is an off-white crystalline powder with a melting point of 128-130 °C and a boiling point of 300-302 °C. It has a molecular weight of 307.25 g/mol and a density of 1.3 g/cm3.

Scientific Research Applications

DNA Interactions

A study on the Hoechst 33258 dye, a related compound, highlights its strong binding to the minor groove of double-stranded B-DNA, especially at AT-rich sequences. This characteristic makes Hoechst dyes, including its analogues, valuable tools in cell biology for chromosome and nuclear staining, flow cytometry, and plant chromosome analysis. The binding properties of these dyes provide a foundation for rational drug design, particularly in targeting specific DNA sequences for therapeutic interventions (Issar & Kakkar, 2013).

Environmental Toxicology

The presence of 2,4-D herbicide (a structurally related compound) in the environment raises concerns regarding its potential lethal effects on non-target organisms, including humans. While not directly related to 2,4-dichloro-N-[2-(4-methylpiperazin-1-yl)phenyl]benzamide, the study on 2,4-D's environmental impact underlines the importance of evaluating the environmental and health risks associated with the use and disposal of chemical compounds. The need for local mitigation strategies to minimize environmental entry points is emphasized (Zuanazzi, Ghisi, & Oliveira, 2020).

Therapeutic Potential

Research on arylpiperazine derivatives, which include the chemical structure , indicates their clinical application mainly in treating depression, psychosis, or anxiety. This research sheds light on the metabolism of these compounds, including N-dealkylation to 1-aryl-piperazines, and their diverse effects on neurotransmitter receptors. Such insights are crucial for understanding the pharmacological actions and potential therapeutic uses of new arylpiperazine derivatives (Caccia, 2007).